Cas no 1038356-92-1 (4-3-(Propan-2-yl)-1,2,4-oxadiazol-5-ylbutanoic Acid)

• Product Name: 4-3-(Propan-2-yl)-1,2,4-oxadiazol-5-ylbutanoic Acid
• CAS No: 1038356-92-1
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 4569021
• Update Time: 2025-11-06

4-3-(Propan-2-yl)-1,2,4-oxadiazol-5-ylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]butanoic acid
• 1,2,4-Oxadiazole-5-butanoic acid, 3-(1-methylethyl)-
• 4-3-(Propan-2-yl)-1,2,4-oxadiazol-5-ylbutanoic Acid

• Inchi： 1S/C9H14N2O3/c1-6(2)9-10-7(14-11-9)4-3-5-8(12)13/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： NNGFUHPRRCAMOK-UHFFFAOYSA-N
• SMILES： O1C(CCCC(O)=O)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 198.1
• Monoisotopic Mass: 198.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-3-(Propan-2-yl)-1,2,4-oxadiazol-5-ylbutanoic Acid

4-3-(Propan-2-yl)-1,2,4-Oxadiazol-5-ylbutanoic Acid: A Comprehensive Overview

4-3-(Propan-2-yl)-1,2,4-Oxadiazol-5-ylbutanoic Acid, also known by its CAS registry number CAS No. 1038356-92-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound features a butanoic acid moiety attached to a substituted oxadiazole ring, with a propan-2-yl group at the 3-position of the oxadiazole ring. This unique structural arrangement contributes to its distinctive chemical properties and biological functions.

The synthesis of 4-3-(Propan-2-yl)-1,2,4-Oxadiazol-5-ylbutanoic Acid involves a series of well-established organic reactions. The oxadiazole ring is typically formed through a cyclization process involving an amide or nitrile intermediate. The propan-2-yl group is introduced via alkylation or substitution reactions, while the butanoic acid moiety is incorporated through esterification or hydrolysis steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

Recent studies have highlighted the potential of oxadiazole derivatives as inhibitors of various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, research has shown that 4-3-(Propan-2-yl)-1,2,4-Oxadiazol-5-ylbutanoic Acid exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Additionally, this compound has demonstrated selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In terms of pharmacokinetics, CAS No. 1038356-92- has been shown to possess favorable absorption and bioavailability profiles in preclinical models. Its lipophilicity and solubility properties make it an ideal candidate for oral administration. Furthermore, recent investigations into its metabolic stability have revealed that it undergoes minimal phase I metabolism, which could enhance its therapeutic index and reduce the risk of adverse effects.

The application of computational chemistry tools has significantly advanced our understanding of the molecular interactions of 4-N-propanoyl-N^'-substituted oxadiazoles. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound, while molecular docking studies have elucidated its binding modes with target proteins. These computational approaches have facilitated the design of more potent analogs with improved pharmacological profiles.

In conclusion, 4-N^'-propanoyl-N^'-substituted oxadiazoles, represented by CAS No. 1038356–92–1 (i.e., 4–(propan–2–yl)–1H–pyrrole–5–carboxylic acid), holds immense potential as a lead compound for drug discovery. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutics targeting inflammation, oxidative stress, and cancer.